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Compound of Interest

2-chloro-N-methoxy-N-
Compound Name:
methylpropanamide

CAS No.: 952579-60-1

Cat. No.: B1486459

Get Quote

\ J

Part 1: Chemical Identity & Significance[1][2][3][4]
Core ldentity

This compound is a Weinreb amide derivative featuring an

-chloro substituent. It is a critical building block for the chemoselective synthesis of

-chloro ketones, which are essential scaffolds in the production of heterocycles (e.qg., thiazoles,
imidazoles) and pharmaceutical active ingredients (APIS).
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Parameter Data
Chemical Name 2-chloro-N-methoxy-N-methylpropanamide
CAS Number 952579-60-1

N-Methoxy-N-methyl-2-chloropropanamide;
ngcontent-ng-c2372798075="" _nghost-ng-
Synonyms €102404335="" class="inline ng-star-inserted">

-Chloropropionyl Weinreb Amide

Molecular Formula

Molecular Weight 151.59 g/mol

SMILES CN(OC)C(=0)C(C)CI

Propionamide backbone with a chlorine atom at

the
Structure Description
-position and the characteristic N-methoxy-N-

methyl moiety. [1][2][3][4][S][6][7][8][°]

Structural Significance

The N-methoxy-N-methyl group prevents over-addition of nucleophiles (like Grignard reagents)
by forming a stable five-membered chelate intermediate. The

-chloro group adds electrophilic character to the adjacent carbon, making the resulting ketones
versatile for subsequent cyclization reactions.

Part 2: Hazard Identification & Safety Profile

Signal Word:WARNING

GHS Classification (Predicted/Read-Across)

Based on structural analogs (e.g., 2-chloro-N-methoxy-N-methylacetamide, CAS 67442-07-3)
and functional group properties.
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Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation Category 2

H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2A

H319: Causes serious eye

irritation.

STOT - Single Exposure Category 3

H335: May cause respiratory

irritation.

Acute Toxicity (Oral) Category 4

H302: Harmful if swallowed.

Precautionary Statements

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/eye protection/face protection.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing.[10]

Safety Management Workflow

The following diagram outlines the logical flow for managing risks associated with this

compound in a laboratory setting.

PPE Selection: Handling:
Risk Assessment Nitrile Gloves, Goggles, —® Avoid Moisture, —> Exposure Event?
Fume Hood Inert Atmosphere

First Aid:
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I

Disposal:
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Caption: Operational workflow for handling 2-chloro-N-methoxy-N-methylpropanamide,

emphasizing decision points for exposure and disposal.
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Part 3: Chemical & Physical Properties

Note: Experimental data for this specific CAS is limited. Values below represent a consensus of
predicted models (EPA/PubChem) and analog read-across.

Property Value / Range Source/Note

Physical State Liquid or Low-Melting Solid Predicted MP ~15°C [1, 4]
Color Colorless to Pale Yellow Analog observation

Boiling Point 227-232 °C (at 760 mmHg) Predicted [4]

Density 1.07 £ 0.05 g/cm3 Predicted [4]

Flash Point ~89 °C (192 °F) Predicted (Combustible) [4]
Solubility Soluble in DCM, THF, EtOAc Hydrophobic organic profile
Partition Coeff.[1][3][7] (LogP) ~0.54 Predicted [2]

. . i Hydrolyzes to acid/amine over
Stability Moisture Sensitive i
ime

Part 4: Technical Application (Synthesis &
Mechanism)
Primary Application: Synthesis of -Chloro Ketones

The primary utility of 2-chloro-N-methoxy-N-methylpropanamide is its reaction with
organometallic reagents (Grignard or Organolithium) to form ketones. Unlike esters, which
often yield tertiary alcohols due to double addition, this Weinreb amide yields the ketone
exclusively.

Experimental Protocol (General Procedure)

This protocol is a generalized standard operating procedure (SOP) derived from Weinreb
amide chemistry.

e Preparation: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.
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» Solvation: Dissolve 1.0 equiv of 2-chloro-N-methoxy-N-methylpropanamide in anhydrous
THF (0.5 M concentration). Cool to 0 °C (or -78 °C if using R-Li).

o Addition: Dropwise add 1.1-1.2 equiv of the organometallic reagent (e.g., Phenylmagnesium
bromide).

o Observation: The solution may turn yellow/cloudy as the chelate forms.

e Reaction: Stir for 1-2 hours. Monitor by TLC (the intermediate chelate is stable; the ketone
forms only upon hydrolysis).

e Quench (Critical Step): Quench with cold 1M HCI or saturated

o Mechanism: Acid hydrolysis breaks the N-O-Metal chelate, releasing the ketone.[11]
o Workup: Extract with EtOAc, wash with brine, dry over

, and concentrate.

Mechanistic Pathway

The high yield and selectivity are driven by the formation of a stable tetrahedral intermediate.
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Caption: Mechanistic pathway showing the formation of the stable magnesium chelate,
preventing over-addition of the nucleophile.

Part 5: Handling, Storage, & Disposal
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Storage Conditions

o Temperature: Refrigerate (2—8 °C).

o Atmosphere: Store under inert gas (Argon/Nitrogen). The compound is hygroscopic and
hydrolytically unstable over long periods.

o Container: Tightly sealed glass vial with a PTFE-lined cap.

Disposal
» Waste Stream: Halogenated Organic Waste.
» Protocol: Do not dispose of in general trash or down the drain. Dissolve in a combustible

solvent and incinerate in a licensed chemical incinerator equipped with an afterburner and
scrubber (to manage HCI generation).

Part 6: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1486459?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

